Cas no 1804725-43-6 (Methyl 2-amino-5-(bromomethyl)-3-(difluoromethyl)pyridine-6-carboxylate)

Methyl 2-amino-5-(bromomethyl)-3-(difluoromethyl)pyridine-6-carboxylate is a versatile pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its key structural features—a reactive bromomethyl group, a difluoromethyl substituent, and an ester-functionalized carboxylate—make it a valuable intermediate for constructing complex heterocyclic frameworks. The presence of the amino group enhances its potential for further functionalization, while the difluoromethyl moiety can impart desirable metabolic stability and lipophilicity to target molecules. The bromomethyl group offers a handle for nucleophilic substitution or cross-coupling reactions. This compound is particularly useful in medicinal chemistry for the development of fluorinated bioactive molecules, where precise control over electronic and steric properties is critical.

Methyl 2-amino-5-(bromomethyl)-3-(difluoromethyl)pyridine-6-carboxylate structure

1804725-43-6 structure

Product Name:Methyl 2-amino-5-(bromomethyl)-3-(difluoromethyl)pyridine-6-carboxylate

CAS No:1804725-43-6

MF:C₉H₉BrF₂N₂O₂

MW:295.080768346787

CID:4857191

Update Time:2025-10-30

Methyl 2-amino-5-(bromomethyl)-3-(difluoromethyl)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 2-amino-5-(bromomethyl)-3-(difluoromethyl)pyridine-6-carboxylate
- Inchi： 1S/C9H9BrF2N2O2/c1-16-9(15)6-4(3-10)2-5(7(11)12)8(13)14-6/h2,7H,3H2,1H3,(H2,13,14)
- InChI Key： FJCNGWAKLWQNCU-UHFFFAOYSA-N
- SMILES： BrCC1C(C(=O)OC)=NC(=C(C(F)F)C=1)N

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 256
XLogP3: 1.9
Topological Polar Surface Area: 65.2

Methyl 2-amino-5-(bromomethyl)-3-(difluoromethyl)pyridine-6-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029064765-1g	Methyl 2-amino-5-(bromomethyl)-3-(difluoromethyl)pyridine-6-carboxylate	1804725-43-6	97%	1g	$1,534.70	2022-04-01

Methyl 2-amino-5-(bromomethyl)-3-(difluoromethyl)pyridine-6-carboxylate Related Literature

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Additional information on Methyl 2-amino-5-(bromomethyl)-3-(difluoromethyl)pyridine-6-carboxylate

Comprehensive Overview of Methyl 2-amino-5-(bromomethyl)-3-(difluoromethyl)pyridine-6-carboxylate (CAS No. 1804725-43-6)

Methyl 2-amino-5-(bromomethyl)-3-(difluoromethyl)pyridine-6-carboxylate (CAS No. 1804725-43-6) is a specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its unique bromomethyl and difluoromethyl functional groups, has garnered attention for its versatility in synthetic chemistry. Researchers are increasingly exploring its applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. The presence of both amino and ester moieties further enhances its reactivity, making it a valuable intermediate in organic synthesis.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability. Methyl 2-amino-5-(bromomethyl)-3-(difluoromethyl)pyridine-6-carboxylate aligns with this trend, as the difluoromethyl group is known to improve lipophilicity and membrane permeability. These properties are critical in the design of next-generation therapeutics, especially for targeting resistant pathogens or complex diseases like cancer. Additionally, the bromomethyl group offers a reactive site for further functionalization, enabling the creation of diverse molecular architectures.

The synthesis of CAS No. 1804725-43-6 typically involves multi-step reactions, including halogenation and esterification, under controlled conditions. Analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Given its potential, this compound is often discussed in forums focusing on medicinal chemistry and crop protection, where users seek insights into its stability, solubility, and compatibility with other reagents. Questions like "How to optimize the yield of Methyl 2-amino-5-(bromomethyl)-3-(difluoromethyl)pyridine-6-carboxylate?" or "What are the alternatives to bromomethyl in pyridine derivatives?" are common among researchers.

From an industrial perspective, 1804725-43-6 is valued for its scalability and adaptability in continuous flow chemistry. Innovations in green chemistry have also prompted investigations into solvent-free or catalytic methods for its production, addressing environmental concerns. As the scientific community prioritizes sustainable practices, this compound's role in reducing waste and energy consumption is a hot topic. Furthermore, its compatibility with bioconjugation techniques opens doors for applications in targeted drug delivery systems, a field gaining traction due to the rise of personalized medicine.

In conclusion, Methyl 2-amino-5-(bromomethyl)-3-(difluoromethyl)pyridine-6-carboxylate represents a cutting-edge tool for modern chemists. Its structural features and reactivity profile make it indispensable for advancing pharmaceutical innovation and material science. As research progresses, its applications are expected to expand, solidifying its position as a cornerstone in synthetic chemistry.